Cas no 1261671-08-2 (2-(Bromomethyl)-4-cyanobenzoyl chloride)

• Product Name: 2-(Bromomethyl)-4-cyanobenzoyl chloride
• CAS No: 1261671-08-2
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 4982456
• Update Time: 2025-06-09

2-(Bromomethyl)-4-cyanobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyanobenzoyl chloride

• Inchi： 1S/C9H5BrClNO/c10-4-7-3-6(5-12)1-2-8(7)9(11)13/h1-3H,4H2
• InChI Key： FVQWBOIOSBJZHS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9

Additional information on 2-(Bromomethyl)-4-cyanobenzoyl chloride

Professional Introduction to 2-(Bromomethyl)-4-cyanobenzoyl chloride (CAS No. 1261671-08-2)

2-(Bromomethyl)-4-cyanobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261671-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a versatile intermediate, playing a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both a bromomethyl group and a cyano substituent on a benzoyl chloride backbone, make it an invaluable tool for medicinal chemists and synthetic organic chemists alike.

The bromomethyl moiety in 2-(Bromomethyl)-4-cyanobenzoyl chloride is particularly noteworthy, as it provides a reactive site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures. In contrast, the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Together, these functional groups make 2-(Bromomethyl)-4-cyanobenzoyl chloride a powerful building block for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(Bromomethyl)-4-cyanobenzoyl chloride in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in oncology, neurology, and anti-inflammatory treatments. The ability to modify both the bromomethyl and cyano positions allows for fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

In addition to its pharmaceutical relevance, 2-(Bromomethyl)-4-cyanobenzoyl chloride has found utility in materials science. The compound's reactivity with various nucleophiles makes it suitable for polymer modification and the synthesis of functionalized surfaces. These applications are particularly relevant in the development of advanced coatings, adhesives, and biomaterials that require precise control over molecular structure and functionality.

The synthesis of 2-(Bromomethyl)-4-cyanobenzoyl chloride typically involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available aromatic precursors, such as 4-bromobenzoic acid or 4-bromobenzonitrile, the compound can be prepared through chlorination followed by bromination or direct functionalization strategies. These synthetic routes underscore the compound's accessibility and its potential for large-scale production.

From a mechanistic standpoint, the reactivity of 2-(Bromomethyl)-4-cyanobenzoyl chloride is governed by electronic and steric factors inherent to its structure. The electron-withdrawing nature of the cyano group enhances the electrophilicity of the carbonyl carbon in benzoyl chloride, facilitating nucleophilic attack. Simultaneously, the bromomethyl group undergoes substitution reactions under mild conditions, often without significant side products. This balance of reactivity makes it an ideal candidate for controlled functionalization.

The applications of 2-(Bromomethyl)-4-cyanobenzoyl chloride extend beyond traditional organic synthesis into emerging fields such as biocatalysis and green chemistry. Researchers are exploring enzymatic approaches to modify this compound under mild conditions, reducing waste and improving sustainability. Additionally, efforts are underway to develop novel catalytic systems that enhance the efficiency of reactions involving 2-(Bromomethyl)-4-cyanobenzoyl chloride, aligning with global trends toward greener chemical processes.

In conclusion,2-(Bromomethyl)-4-cyanobenzoyl chloride (CAS No. 1261671-08-2) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features enable diverse applications across pharmaceuticals and materials science, while its synthetic accessibility ensures widespread utility. As research continues to uncover new methodologies and applications,2-(Bromomethyl)-4-cyanobenzoyl chloride will undoubtedly remain at the forefront of innovation in these fields.